Cas no 1203372-93-3 (3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride)

• Product Name: 3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride
• CAS No: 1203372-93-3
• MF: C₉H₂₂Cl₂N₂O₂S
• MW: 293.254179477692
• CID: 5231101
• Update Time: 2026-03-07

3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(dimethylamino)propyl]amino}-1lambda6-thiolane-1,1-dione dihydrochloride
• N-(1,1-dioxothiolan-3-yl)-N',N'-dimethylpropane-1,3-diamine;dihydrochloride
• Z89269619
• 3-{[3-(dimethylamino)propyl]amino}-1
• E6-thiolane-1,1-dione dihydrochloride
• 3-((3-(Dimethylamino)propyl)amino)tetrahydrothiophene 1,1-dioxide dihydrochloride
• 3-((3-(Dimethylamino)propyl)amino)tetrahydrothiophene1,1-dioxidedihydrochloride
• 3-{[3-(dimethylamino)propyl]amino}-1λ6-thiolane-1,1-dione dihydrochloride
• 3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride

• Inchi： 1S/C9H20N2O2S.2ClH/c1-11(2)6-3-5-10-9-4-7-14(12,13)8-9;;/h9-10H,3-8H2,1-2H3;2*1H
• InChI Key： YOGGVHCCIOQRPG-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1(CCC(C1)NCCCN(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Topological Polar Surface Area: 57.8

Additional information on 3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride

Comprehensive Overview of 3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1203372-93-3)

3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1203372-93-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of sulfonamide derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both dimethylamino and thiolane moieties in its structure makes it a versatile candidate for exploring novel therapeutic pathways.

In recent years, the scientific community has shown growing interest in sulfur-containing compounds due to their unique biological activities. The thiolane-1,1-dione core of this compound is particularly noteworthy, as it resembles structural motifs found in several FDA-approved drugs. Researchers are actively investigating its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies. The dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

The compound's CAS No. 1203372-93-3 serves as a unique identifier in chemical databases, facilitating its traceability in academic and industrial research. Its synthesis typically involves multi-step organic reactions, including amine alkylation and sulfonylation, which are well-documented in peer-reviewed literature. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring reproducibility in experimental settings.

One of the most frequently searched questions related to this compound is its potential role in neurodegenerative disease research. Preliminary studies suggest that derivatives of 3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione may interact with key proteins implicated in conditions like Alzheimer's and Parkinson's diseases. This aligns with the broader scientific focus on small molecule therapeutics for neurological disorders, a topic that consistently ranks high in search engine queries.

Another area of interest is the compound's applicability in cancer research. Its structural features resemble those of known apoptosis inducers, sparking investigations into its efficacy against various cancer cell lines. Researchers are particularly curious about its potential to overcome drug resistance, a major challenge in oncology. These aspects make it a recurring subject in scientific forums and AI-driven research tools.

From a commercial perspective, CAS No. 1203372-93-3 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its pricing and availability are influenced by factors such as synthetic complexity and market demand, which are common concerns for procurement professionals. Proper storage conditions, typically 2-8°C in a dry environment, are emphasized to maintain its stability over time.

In conclusion, 3-{[3-(dimethylamino)propyl]amino}-1λ?-thiolane-1,1-dione dihydrochloride represents a compelling subject for modern chemical and pharmacological research. Its unique structure and potential biological activities position it as a valuable tool for scientists exploring new frontiers in drug development and molecular biology. As research progresses, this compound may well emerge as a key player in addressing some of today's most pressing medical challenges.